
A Comprehensive Technical Guide to 4-
Phenylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Phenylbenzaldehyde

Cat. No.: B031587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Phenylbenzaldehyde, a pivotal

aromatic aldehyde in organic synthesis and pharmaceutical development. This document

outlines its core physicochemical properties, experimental protocols for its synthesis and

analysis, and its applications as a versatile chemical intermediate.

Core Physicochemical Properties
4-Phenylbenzaldehyde, also known as biphenyl-4-carboxaldehyde, is a solid organic

compound with the chemical formula C₁₃H₁₀O.[1][2][3] Its molecular structure consists of a

biphenyl backbone with a formyl substituent, which imparts its characteristic reactivity and utility

as a building block in complex molecule synthesis.[1]

Summary of Quantitative Data
The key physicochemical properties of 4-Phenylbenzaldehyde are summarized in the table

below for easy reference and comparison.
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Property Value Units

Molecular Weight 182.22 g/mol

Molecular Formula C₁₃H₁₀O

Melting Point 57-61 °C

Boiling Point 184 (at 11 mmHg) °C

Density 1.107 g/cm³

Flash Point 172 °C

Water Solubility 17 (at 20°C) mg/L

Appearance
White to light yellow crystalline

powder

Data sourced from multiple chemical suppliers and databases.[1][2][4][5][6]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of 4-Phenylbenzaldehyde are

crucial for its effective application in research and development.

Synthesis Protocol: Palladium-Catalyzed Reductive
Carbonylation
A common method for the synthesis of 4-Phenylbenzaldehyde involves the palladium-

catalyzed reductive carbonylation of a bromoarene.[1]

Materials:

4-Bromobiphenyl

N-Formylsaccharin

Triethylsilane

Palladium catalyst (e.g., Pd(PPh₃)₄)
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Anhydrous solvent (e.g., Toluene)

Procedure:

In a dry, inert atmosphere (e.g., under Argon), dissolve 4-Bromobiphenyl in the anhydrous

solvent.

Add N-Formylsaccharin and the palladium catalyst to the reaction mixture.

Introduce triethylsilane to the mixture.

Heat the reaction to the appropriate temperature and monitor its progress using a suitable

analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction and quench with an appropriate aqueous solution.

Extract the product with an organic solvent.

Dry the organic layer, remove the solvent under reduced pressure, and purify the crude

product by chromatography to yield 4-Phenylbenzaldehyde.

Spectroscopic Characterization
The identity and purity of synthesized 4-Phenylbenzaldehyde can be confirmed using various

spectroscopic methods.

¹H NMR (CDCl₃): Expect a singlet for the aldehydic proton around δ 10.06 ppm and a

multiplet for the aromatic protons between δ 7.42–7.96 ppm.[1]

Infrared (IR) Spectroscopy (NaCl): A strong carbonyl (C=O) stretch should be observable

around 1700 cm⁻¹. Aromatic C–H stretches are expected around 3031 cm⁻¹.[1]

Applications in Research and Drug Development
4-Phenylbenzaldehyde is a valuable intermediate in the synthesis of a wide range of organic

molecules.[4] Its applications span from the creation of pharmaceuticals and agrochemicals to

its use in the flavor and fragrance industry.[4][5]
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Role as a Pharmaceutical Intermediate
The biphenyl scaffold of 4-Phenylbenzaldehyde is a common structural motif in various drug

candidates. It serves as a starting material for the synthesis of compounds targeting a range of

conditions, including neurological disorders.[1]

Below is a diagram illustrating a generalized workflow for the utilization of 4-
Phenylbenzaldehyde in a drug discovery pipeline.
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Caption: Drug Discovery Workflow with 4-Phenylbenzaldehyde.

Precursor for Dyes and Polymers
In material science, 4-Phenylbenzaldehyde is utilized as a precursor for the synthesis of dyes

and as an additive in resin formulations to enhance their thermal and mechanical properties.[1]

The following diagram illustrates the logical relationship of 4-Phenylbenzaldehyde as a

precursor in different chemical synthesis pathways.

Synthetic Pathways

4-Phenylbenzaldehyde
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Caption: Synthetic applications of 4-Phenylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

